Cas no 133894-26-5 (4-propylhept-1-yne)

4-Propylhept-1-yne is an aliphatic terminal alkyne with the molecular formula C₁₀H₁₈. Its structure features a triple bond at the first carbon and a propyl substituent at the fourth position of a seven-carbon chain, offering reactivity typical of terminal alkynes, such as participation in Sonogashira coupling, hydroboration, and other alkyne-specific transformations. The compound's linear hydrocarbon backbone contributes to its moderate volatility and solubility in organic solvents, making it suitable for synthetic applications in fine chemicals and material science. Its defined structure ensures consistent reactivity, while the propyl group provides steric influence, potentially useful in regioselective reactions. Handling requires standard precautions for volatile, flammable organics.
4-propylhept-1-yne structure
4-propylhept-1-yne structure
Product Name:4-propylhept-1-yne
CAS No:133894-26-5
MF:C10H18
MW:138.249923229218
CID:5799470
PubChem ID:19762863
Update Time:2025-05-22

4-propylhept-1-yne Chemical and Physical Properties

Names and Identifiers

    • 1-Heptyne 4,-Propyl
    • 4-propylhept-1-yne
    • Inchi: 1S/C10H18/c1-4-7-10(8-5-2)9-6-3/h1,10H,5-9H2,2-3H3
    • InChI Key: XZAXWRHYIPMZHS-UHFFFAOYSA-N
    • SMILES: C#CCC(CCC)CCC

Computed Properties

  • Exact Mass: 138.140850574g/mol
  • Monoisotopic Mass: 138.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 98.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.777±0.06 g/cm3(Predicted)
  • Boiling Point: 163.2±8.0 °C(Predicted)

4-propylhept-1-yne Pricemore >>

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Additional information on 4-propylhept-1-yne

4-Propylhept-1-yne: A Comprehensive Overview

The compound 4-propylhept-1-yne, also known by its CAS number 133894-26-5, is an alkyne with a unique structure that has garnered attention in various fields of organic chemistry and materials science. This compound is characterized by its seven-carbon chain with a triple bond at the 1-position and a propyl group attached to the fourth carbon. Its structure makes it a valuable precursor in the synthesis of complex organic molecules, particularly in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 4-propylhept-1-yne in the synthesis of conjugated systems, which are critical in the development of organic semiconductors. Researchers have demonstrated that the triple bond in this compound can serve as a reactive site for various cross-coupling reactions, enabling the construction of extended π-systems. These systems are essential for applications in flexible electronics, photovoltaic devices, and light-emitting diodes (LEDs). The ability to functionalize the propyl group further enhances its versatility, allowing for tailored electronic properties in the resulting materials.

In addition to its role in materials science, 4-propylhept-1-yne has shown promise in medicinal chemistry. The compound's alkyne functionality is amenable to click chemistry reactions, which are widely used in drug discovery for their efficiency and selectivity. Recent research has explored the use of this compound as a building block for constructing bioactive molecules with potential anticancer and anti-inflammatory properties. By incorporating this compound into drug scaffolds, scientists aim to develop novel therapeutics with improved pharmacokinetic profiles.

The synthesis of 4-propylhept-1-yne typically involves methods such as dehydrohalogenation or metal-catalyzed coupling reactions. Recent advancements in catalytic methods have made these processes more efficient and scalable, reducing production costs and improving yield. For instance, the use of palladium catalysts has enabled the selective formation of this alkyne from alkyl halides under mild conditions. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for such compounds.

From an environmental perspective, 4-propylhept-1-yne's stability and reactivity make it a sustainable choice for certain industrial applications. Its ability to undergo reversible reactions under specific conditions allows for recycling or reuse in certain chemical processes, aligning with global efforts toward green chemistry. This attribute is particularly valuable in industries where resource efficiency and waste reduction are critical.

In conclusion, 4-propylhept-1-yne, CAS No. 133894-26-5, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure facilitates its use as a key intermediate in material synthesis and drug development, while recent advancements in its synthesis and application continue to expand its utility. As research progresses, this compound is expected to play an increasingly important role in advancing both scientific understanding and technological innovation.

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